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Compound of Interest

Compound Name: Neopentyl glycol dioleate

Cat. No.: B1596304 Get Quote

An In-Depth Technical Guide to Neopentyl Glycol Dioleate (CAS No. 42222-50-4)

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on Neopentyl Glycol Dioleate (NPGDO). It delves into the core

physicochemical properties, synthesis methodologies, analytical characterization, and diverse

applications of this versatile diester.

Introduction and Chemical Identity
Neopentyl Glycol Dioleate (CAS No. 42222-50-4) is a high-purity synthetic ester formed from

the reaction of neopentyl glycol, a polyol, and oleic acid, a monounsaturated omega-9 fatty

acid.[1][2] Its unique molecular structure, characterized by a sterically hindered neopentyl core,

imparts exceptional thermal and oxidative stability, making it a high-performance ingredient in

numerous demanding applications.[3][4]

Known chemically as 2,2-dimethyl-1,3-propanediyl dioleate, this compound is a clear,

yellowish, viscous liquid at room temperature.[5][6] Its primary roles span from being a superior

base fluid in biodegradable lubricants to a functional emollient in sophisticated cosmetic and

personal care formulations.[1][7] Its potential as a solubilizer and emulsifier is also being

explored in pharmaceutical applications.[7]
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IUPAC Name: [2,2-dimethyl-3-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate[8][9]

Synonyms: NPGD, 9-Octadecenoic acid (9Z)-, 2,2-dimethyl-1,3-propanediyl ester[10][11]

Molecular Formula: C₄₁H₇₆O₄[8][9]

Molecular Weight: 633.04 g/mol [8][10]
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1. Charge Reactor
Neopentyl Glycol (1 mol)

Oleic Acid (2 mol)
Toluene

2. Add Catalyst
(e.g., H₂SO₄)

3. Heat & Reflux
(130-140°C)

Collect H₂O via
Dean-Stark Trap

4. Cool Down

5. Neutralize & Wash
(5% NaHCO₃, then H₂O)

6. Phase Separation
(Organic/Aqueous)

7. Dry & Filter
(Anhydrous Na₂SO₄)

Organic Layer

8. Solvent Removal
(Rotary Evaporation)

9. Purification
(Vacuum Distillation or

Column Chromatography)

Pure Neopentyl
Glycol Dioleate
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NPGDO Sample

FTIR Analysis

NMR Analysis
(¹H and ¹³C) GC-FID Analysis

Ester C=O peak?
No OH peak?

Correct ¹H & ¹³C shifts?
Structure Confirmed?

Purity > 99%?
Impurities within spec?

Yes

FAIL
Reprocess or Reject

No Yes

No

PASS
Release for Use

YesNo

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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